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Introduction

Ebecryl 220 is a hexafunctional aromatic urethane acrylate oligomer known for its rapid cure
response under ultraviolet (UV) light or electron beam (EB) radiation.[1][2][3][4][5] Its high
reactivity and crosslink density contribute to the formation of hard, scratch-resistant, and
chemically robust films, making it a valuable component in the formulation of high-performance
wood coatings and fillers.[1][2][3] This document provides a detailed overview of the application
of Ebecryl 220 in these systems, including its key properties, formulation guidelines, and
recommended testing protocols.

Key Features and Benefits in Wood Applications

Ebecryl 220 offers several advantages for wood coatings and fillers, primarily due to its
chemical structure and high functionality:

o Fast Cure Speed: Enables high-speed production lines and rapid processing of finished
goods.[1][4][6]

o Excellent Hardness and Scratch Resistance: The high crosslink density of the cured film
provides exceptional surface protection for wood substrates.[1][2][3]
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o Chemical and Solvent Resistance: Cured films of Ebecryl 220 exhibit high resistance to a
wide range of chemicals and solvents.[1][2][3]

» High Gloss: Formulations containing Ebecryl 220 can achieve a high gloss finish, enhancing
the aesthetic appeal of the wood.[1]

o Good Adhesion: When properly formulated, Ebecryl 220 can contribute to excellent
adhesion on various wood substrates.[1]

Typical Properties of Ebecryl 220

While specific quantitative data for Ebecryl 220 is proprietary and should be obtained directly
from the manufacturer, Allnex, the following table summarizes its typical properties based on
available information.

Property Typical Value/Characteristic
Chemical Type Aromatic Urethane Acrylate
Functionality 6

Appearance Clear liquid

High reactivity, excellent hardness, scratch
Key Features _ _ ,
resistance, chemical resistance

Recommended Substrates Wood, Plastics

) o Wood coatings, wood fillers, inks, plastic
Primary Applications i
coatings

Note: For precise values for viscosity, density, tensile strength, and other physical properties, it
is recommended to consult the official technical data sheet from Allnex.

Application in Wood Coatings

In wood coatings, Ebecryl 220 is typically used as the primary oligomer or in combination with
other acrylates to achieve a balance of properties. Its high reactivity and hardness make it
particularly suitable for topcoats requiring excellent durability.
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Starting Point Formulation for a Clear Wood Topcoat

The following is a general starting point formulation. The optimal concentration of Ebecryl 220

will depend on the desired final properties of the coating.

Component Function Weight Percentage (%)
Ebecryl 220 Primary Oligomer 20-50

Epoxy Acrylate Co-oligomer 20-40

Monomer Diluent (e.g., i ) ]

TPGDA) Viscosity adjustment 10-30

Photoinitiator UV Curing Initiator 2-5

Leveling Agent Surface smoothness 01-1

Defoamer Air release 0.1-05

Experimental Workflow for Wood Coating Application

and Evaluation
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Performance Testing

P Abrasion Resistance
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Sanding P> Cleaning | Component Mixing #-| Film Application | UV Curing —*
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Hardness Test
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Caption: Experimental workflow for wood coating preparation, application, and testing.

Application in Wood Fillers

Ebecryl 220's fast curing and high hardness are also advantageous in UV-curable wood fillers.
These fillers are used to repair defects in wood surfaces, such as cracks, knots, and nail holes,
before the application of a topcoat.

Starting Point Formulation for a UV-Curable Wood Filler
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Component Function Weight Percentage (%)
Ebecryl 220 Primary Oligomer 15-40

Flexible Urethane Acrylate Co-oligomer (for flexibility) 10-30

Monomer Diluent (e.g., HDDA)  Viscosity adjustment 10-25

Fillers (e.g., Talc, Silica) Body and sandability 20 -50

Photoinitiator UV Curing Initiator 2-5

Wetting and Dispersing Agent Filler incorporation 05-2

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on
industry-standard test methods.

Hardness Testing (Pendulum Method)
o Standard: ASTM D4366 (Konig or Persoz Pendulum)

» Objective: To measure the surface hardness of the cured coating.

e Procedure:

[¢]

Prepare coated wood panels and cure them under specified UV conditions.

o Condition the panels at 23 + 2°C and 50 * 5% relative humidity for at least 16 hours.
o Place the panel on the instrument stage and ensure it is level.

o Deflect the pendulum to the specified starting angle (6° for Konig, 12° for Persoz).

o Release the pendulum and start the counter.

o Record the number of oscillations or the time it takes for the amplitude to decrease to a
defined endpoint (3° for Kdnig, 4° for Persoz).
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Adhesion Testing (Cross-Cut Test)

o Standard: ASTM D3359
» Objective: To assess the adhesion of the coating to the wood substrate.
e Procedure:

o Make a series of six parallel cuts through the coating to the substrate using a sharp blade
and a cutting guide.

o Make a second series of six parallel cuts at a 90-degree angle to the first set to create a
grid.

o Brush the area gently to remove any detached flakes of coating.
o Apply a specified pressure-sensitive tape over the grid and smooth it down.
o Remove the tape rapidly at a 180-degree angle.

o Rate the adhesion according to the classification scale provided in the standard, based on
the amount of coating removed.

Chemical Resistance Testing

» Objective: To evaluate the resistance of the cured coating to various chemicals.

e Procedure:

[¢]

Apply a few drops of the test chemical (e.g., water, ethanol, acetone, coffee, mustard) onto
the surface of the cured coating.

[¢]

Cover the spot with a watch glass to prevent evaporation.

[¢]

After a specified period (e.g., 1 hour, 24 hours), remove the watch glass and the chemical.

o

Wash the surface with water and dry it.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14172328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Examine the coating for any signs of damage, such as discoloration, blistering, softening,
or loss of gloss.

Abrasion Resistance Testing

o Standard: ASTM D4060 (Taber Abraser)
» Objective: To determine the resistance of the coating to abrasion.

e Procedure:

[¢]

Mount a coated panel on the turntable of the Taber Abraser.

[e]

Select the appropriate abrasive wheels and load.

[e]

Lower the wheels onto the coating surface.

(¢]

Start the turntable and allow it to rotate for a specified number of cycles.

[¢]

Measure the weight loss of the panel or visually assess the degree of wear.

UV Curing Parameters

The optimal UV curing conditions for formulations containing Ebecryl 220 will depend on
several factors, including the formulation composition, film thickness, and the specific UV lamp

system used.

Logical Relationship of UV Curing Parameters
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Caption: Relationship between UV curing input parameters and final coating properties.

It is recommended to conduct a dose-response study to determine the minimum UV energy
required to achieve full cure and the desired performance properties for a specific formulation.
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Conclusion

Ebecryl 220 is a highly versatile and effective oligomer for developing robust and durable UV-
curable wood coatings and fillers. Its fast cure speed, coupled with the exceptional hardness,
scratch resistance, and chemical resistance of the resulting films, makes it an excellent choice
for demanding wood applications. The provided starting point formulations and experimental
protocols offer a solid foundation for researchers and formulators to begin their development
work with Ebecryl 220. For detailed product specifications and further formulation support, it is
recommended to contact the manufacturer, Alinex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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